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Compound of Interest

Compound Name: Angio-S

Cat. No.: B15599843 Get Quote

Product Name: Angio-S (Synthetic Peptide Angiogenesis Inhibitor) Catalog Number: ANG-S-

1001 Molecular Formula: C₁₂₉H₂₀₈N₃₆O₄₀S₂ (Hypothetical) Molecular Weight: 2963.4 g/mol

(Hypothetical) Formulation: Lyophilized powder

Introduction
Angio-S is a potent synthetic peptide inhibitor of Vascular Endothelial Growth Factor Receptor

2 (VEGFR-2), a key mediator of angiogenesis. As a therapeutic and research agent, ensuring

its long-term stability and potency is critical for reproducible and reliable results. These

guidelines provide detailed protocols for the proper storage and handling of Angio-S, along

with methods to assess its stability over time.

Recommended Long-Term Storage Conditions
Proper storage is essential to prevent degradation and maintain the biological activity of Angio-
S. The following conditions are recommended for the lyophilized powder and reconstituted

solutions.

Table 1: Recommended Storage Conditions for Angio-S
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Form
Storage
Temperature

Humidity
Light
Exposure

Recommended
Container

Lyophilized

Powder
-20°C to -80°C < 30% RH Protect from light

Amber glass

vials with airtight

seals

Reconstituted

Solution (in PBS,

pH 7.4)

2-8°C N/A Protect from light

Polypropylene

microcentrifuge

tubes

Reconstituted

Solution (for

long-term)

-80°C (aliquoted) N/A Protect from light Cryogenic vials

Stability Data
The stability of Angio-S has been evaluated under various conditions to determine its shelf life.

The following tables summarize the stability data from accelerated degradation and real-time

stability studies.

Table 2: Stability of Lyophilized Angio-S at Different Temperatures (Purity by HPLC)

Storage
Temperatur
e

Initial Purity 3 Months 6 Months 12 Months 24 Months

25°C ± 2°C 99.5% 95.1% 90.3% 82.1% 70.5%

4°C ± 2°C 99.5% 99.2% 98.9% 98.5% 97.8%

-20°C ± 5°C 99.5% 99.5% 99.4% 99.4% 99.2%

-80°C ± 5°C 99.5% 99.5% 99.5% 99.5% 99.5%

Table 3: Stability of Reconstituted Angio-S (1 mg/mL in PBS) at 4°C
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Time Point Purity by HPLC Bioactivity (% Inhibition)

Initial 99.5% 98.2%

24 Hours 99.4% 98.0%

48 Hours 99.1% 97.5%

7 Days 97.8% 95.1%

14 Days 95.2% 90.3%

Experimental Protocols
Protocol for Purity Assessment by Reverse-Phase HPLC
(RP-HPLC)
This protocol describes the method to determine the purity of Angio-S and quantify

degradation products.

Materials:

Angio-S sample (lyophilized or reconstituted)

HPLC-grade water

HPLC-grade acetonitrile (ACN)

Trifluoroacetic acid (TFA)

C18 column (e.g., 4.6 x 150 mm, 3.5 µm)

HPLC system with UV detector

Procedure:

Mobile Phase Preparation:

Mobile Phase A: 0.1% TFA in water.
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Mobile Phase B: 0.1% TFA in ACN.

Sample Preparation:

Reconstitute lyophilized Angio-S in Mobile Phase A to a final concentration of 1 mg/mL.

Filter the sample through a 0.22 µm syringe filter.

HPLC Conditions:

Column: C18, 4.6 x 150 mm, 3.5 µm

Flow Rate: 1.0 mL/min

Detection Wavelength: 220 nm

Injection Volume: 20 µL

Gradient:

0-5 min: 5% B

5-35 min: 5% to 65% B

35-40 min: 65% to 95% B

40-45 min: 95% B

45-50 min: 95% to 5% B

50-60 min: 5% B

Data Analysis:

Integrate the peak areas.

Calculate purity as: (Area of Angio-S peak / Total area of all peaks) x 100%.
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Protocol for Bioactivity Assessment (HUVEC Tube
Formation Assay)
This protocol assesses the biological activity of Angio-S by measuring its ability to inhibit

VEGF-induced tube formation in Human Umbilical Vein Endothelial Cells (HUVECs).

Materials:

HUVECs

Endothelial Cell Growth Medium (EGM-2)

Matrigel

VEGF (Vascular Endothelial Growth Factor)

Angio-S (reconstituted)

96-well plate

Calcein AM

Procedure:

Plate Coating:

Thaw Matrigel on ice.

Add 50 µL of Matrigel to each well of a pre-chilled 96-well plate.

Incubate at 37°C for 30 minutes to allow polymerization.

Cell Seeding:

Harvest HUVECs and resuspend in EGM-2 at a density of 2 x 10⁵ cells/mL.

Prepare treatment conditions:

Control (EGM-2 only)
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VEGF only (50 ng/mL)

VEGF + Angio-S (at various concentrations)

Add 100 µL of the cell suspension with the respective treatments to each well.

Incubation:

Incubate the plate at 37°C, 5% CO₂ for 6-8 hours.

Staining and Imaging:

Remove the medium and gently wash with PBS.

Add 100 µL of 2 µM Calcein AM in PBS to each well and incubate for 30 minutes.

Image the tube network using a fluorescence microscope.

Data Analysis:

Quantify the total tube length or number of branch points using image analysis software

(e.g., ImageJ).

Calculate the percent inhibition relative to the VEGF-only control.

Visualizations
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Click to download full resolution via product page

Caption: Hypothetical signaling pathway of Angio-S inhibiting VEGF-induced angiogenesis.
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Caption: Experimental workflow for the long-term stability testing of Angio-S.
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Caption: Decision tree for handling out-of-specification (OOS) stability results.
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To cite this document: BenchChem. [Application Notes and Protocols: Long-Term Storage
and Stability of Angio-S]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599843#auidelines-for-long-term-storage-and-
stability-of-angio-s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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